Ethyl 4-[(5-iodopyridin-2-yl)carbamoyl]-5-methyl-1,2-oxazole-3-carboxylate

• IUPAC Name: ethyl 4-[(5-iodopyridin-2-yl)carbamoyl]-5-methyl-1,2-oxazole-3-carboxylate
• InChI: InChI=1S/C13H12IN3O4/c1-3-20-13(19)11-10(7(2)21-17-11)12(18)16-9-5-4-8(14)6-15-9/h4-6H,3H2,1-2H3,(H,15,16,18)
• InChI Key: CTGADHMEWAPYNV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NOC(=C1C(=O)NC2=NC=C(C=C2)I)C
• Molecular Formula: C13H12IN3O4
• Molecular Weight: 401.16 g/mol

Description

Ethyl 4-[(5-iodopyridin-2-yl)carbamoyl]-5-methyl-1,2-oxazole-3-carboxylate, commonly known as EIPCO, is a heterocyclic compound that has gained significant attention in the field of medicinal chemistry. EIPCO has been synthesized using various methods, and its mechanism of action has been studied in detail.

Mechanism of Action

Target of Action

Similar compounds have been found to bind with high affinity to multiple receptors , which could be a potential area of exploration for this compound.

Mode of Action

It’s worth noting that similar compounds have been found to exhibit various biological activities, such as antiviral, anti-inflammatory, and anticancer effects . These effects are typically achieved through interactions with cellular targets, leading to changes in cellular function.

Biochemical Pathways

Compounds with similar structures have been found to influence a variety of biochemical pathways, leading to diverse biological activities .

Result of Action

Similar compounds have been found to exhibit a range of effects at the molecular and cellular levels, including antiviral, anti-inflammatory, and anticancer activities .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as temperature, pH, and the presence of other compounds can affect the compound’s stability and its interactions with its targets .

Advantages and Limitations for Lab Experiments

EIPCO has several advantages for lab experiments. It is a relatively simple compound to synthesize, and its anti-cancer and anti-inflammatory properties make it an attractive candidate for drug development. However, EIPCO has several limitations, including its low solubility in water, which makes it difficult to administer in vivo.

Future Directions

There are several future directions for the study of EIPCO. One possible direction is the development of more efficient synthesis methods for EIPCO. Another direction is the investigation of the potential of EIPCO as a therapeutic agent for the treatment of cancer and inflammation. Further studies are also needed to understand the mechanism of action of EIPCO and its potential side effects. In addition, the development of more water-soluble derivatives of EIPCO may increase its potential for in vivo applications.
Conclusion:
In conclusion, EIPCO is a heterocyclic compound that has gained significant attention in the field of medicinal chemistry. Its anti-cancer and anti-inflammatory properties make it an attractive candidate for drug development. EIPCO has been synthesized using various methods, and its mechanism of action has been studied in detail. Further studies are needed to understand the full potential of EIPCO as a therapeutic agent.

Synthesis Methods

EIPCO has been synthesized using various methods, including the reaction of 5-iodo-2-pyridyl isocyanate with ethyl 5-methyl-3-oxo-2-oxazolidinecarboxylate. Another method involves the reaction of 5-iodo-2-pyridyl isocyanate with ethyl 5-methyl-2-oxo-1,3-oxazoline-3-carboxylate. The yield of EIPCO using these methods ranges from 30% to 65%.

Scientific Research Applications

EIPCO has been extensively studied for its potential therapeutic applications. It has been found to possess anti-inflammatory, anti-cancer, and anti-bacterial properties. EIPCO has been shown to inhibit the growth of cancer cells and induce apoptosis in cancer cells. It has also been found to inhibit the production of pro-inflammatory cytokines and reduce inflammation.